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An In-depth Technical Guide to the Physical Properties of 1-Chloro-2,6-dimethylheptane

Abstract

This technical guide provides a comprehensive overview of the physical properties of 1-
Chloro-2,6-dimethylheptane, a halogenated alkane relevant to professionals in chemical
research and drug development. This document delineates the compound's chemical identity,
summarizes its key physical characteristics, and delves into the theoretical principles governing
these properties. Furthermore, it offers detailed, field-proven experimental protocols for the
determination of critical parameters such as boiling point and refractive index, ensuring
scientific integrity and reproducibility. This guide is intended to serve as an authoritative
resource for scientists requiring a thorough understanding of this compound for application in
synthesis, process development, and quality control.

Chemical Identity and Structure

1-Chloro-2,6-dimethylheptane is a monochlorinated derivative of the branched alkane 2,6-
dimethylheptane. Understanding its fundamental identifiers is the first step in its scientific
characterization.
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IUPAC Name: 1-chloro-2,6-dimethylheptane

CAS Number: 62597-29-9

Molecular Formula: CoH1oCl

Molecular Weight: 162.70 g/mol

Canonical SMILES: CC(C)CCCC(C)CCl

The structure consists of a seven-carbon heptane backbone with methyl groups at positions 2
and 6, and a chlorine atom at position 1. This primary alkyl halide structure is a key determinant
of its reactivity and physical properties.

Caption: 2D representation of 1-Chloro-2,6-dimethylheptane.

Summary of Physical Properties

The following table summarizes the key physical properties of 1-Chloro-2,6-dimethylheptane.
It is important to note that while identifiers are specific to the 1-Chloro isomer, experimentally
determined data for properties like boiling point, density, and refractive index are scarce.
Therefore, values for the closely related isomer, 4-Chloro-2,6-dimethylheptane, are provided as
reliable estimates and are clearly marked.
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Property Value Source
Molecular Weight 162.70 g/mol
N ) (Data for isomer 4-Chloro-2,6-
Boiling Point 183.2 + 8.0 °C at 760 mmHg )
dimethylheptane)
) (Data for isomer 4-Chloro-2,6-
Density 0.9+£0.1 g/cm3 )
dimethylheptane)
) (Data for isomer 4-Chloro-2,6-
Refractive Index 1.425 )
dimethylheptane)
LogP (XLogP3-AA) 4.4 (Computed)
o Assumed, based on similar
Appearance Colorless Liquid i
alkyl halides
N Insoluble in water; Soluble in
Solubility ]
organic solvents
Purity (Typical) >95%

Scientific Principles Governing Physical Properties

The physical properties of an alkyl halide like 1-Chloro-2,6-dimethylheptane are a direct
consequence of its molecular structure and the resulting intermolecular forces.
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Molecular Structure
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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